3-(Cyclohexyloxy)-4-hydroxybenzoic acid

• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: 3-cyclohexyloxy-4-hydroxybenzoic acid
• InChI: InChI=1S/C13H16O4/c14-11-7-6-9(13(15)16)8-12(11)17-10-4-2-1-3-5-10/h6-8,10,14H,1-5H2,(H,15,16)
• InChI Key: NFLNWAVHNCNVHK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=CC(=C2)C(=O)O)O

Description

3-(Cyclohexyloxy)-4-hydroxybenzoic acid is a benzoic acid derivative featuring a cyclohexyl ether group at the 3-position and a hydroxyl group at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclohexyloxy)-4-hydroxybenzoic acid typically involves the reaction of 4-hydroxybenzoic acid with cyclohexanol under acidic conditions. The reaction proceeds through an esterification process, where the hydroxyl group of the benzoic acid reacts with the hydroxyl group of cyclohexanol to form the cyclohexyloxy group. Commonly used acids for this reaction include sulfuric acid or hydrochloric acid, which act as catalysts to facilitate the esterification process.

Industrial Production Methods

In an industrial setting, the production of 3-(Cyclohexyloxy)-4-hydroxybenzoic acid may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of high-purity reagents and optimized reaction conditions, such as temperature and pressure, can enhance the yield and purity of the final product. Additionally, purification techniques such as recrystallization or chromatography may be employed to isolate the desired compound from reaction by-products.

Chemical Reactions Analysis

Types of Reactions

3-(Cyclohexyloxy)-4-hydroxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly employed.

Substitution: Nucleophiles such as alkoxides or amines can be used in the presence of a suitable leaving group and under appropriate conditions.

Major Products Formed

Oxidation: Formation of cyclohexyloxybenzoquinone or cyclohexyloxybenzoic acid derivatives.

Reduction: Formation of cyclohexyloxybenzyl alcohol.

Substitution: Formation of various substituted benzoic acid derivatives depending on the nucleophile used.

Scientific Research Applications

3-(Cyclohexyloxy)-4-hydroxybenzoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antioxidant effects.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Cyclohexyloxy)-4-hydroxybenzoic acid involves its interaction with specific molecular targets and pathways. The hydroxyl group can participate in hydrogen bonding and other interactions with biological molecules, potentially affecting enzyme activity or receptor binding. The cyclohexyloxy group may influence the compound’s hydrophobicity and membrane permeability, impacting its overall biological activity.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their substituents:

Compound Name	Substituents (Position)	Key Features	Biological Activity/Application	Source/Reference
3-(Cyclohexyloxy)-4-hydroxybenzoic acid	Cyclohexyloxy (3), -OH (4)	Lipophilic cyclohexyl group, polar -OH	Potential sEH inhibition (inferred)	Synthetic compound
t-TUCB	Trifluoromethoxy-phenyl ureido, Cyclohexyloxy (4)	Electron-withdrawing CF3O group, ureido	Soluble epoxide hydrolase (sEH) inhibitor	Anti-inflammatory research
4-Hydroxybenzoic acid	-OH (4)	Parent compound, no ether substituent	Antimicrobial (honey components) , precursor for parabens	Natural sources, MSDS
3-(Cyclopentyloxy)-4-methoxybenzoic acid	Cyclopentyloxy (3), -OCH3 (4)	Smaller cyclopentyl ring, methoxy group	Research chemical (unconfirmed activity)	CymitQuimica
4-Benzyloxy-3-methoxybenzoic acid	Benzyloxy (4), -OCH3 (3)	Bulky benzyl group, methoxy	Intermediate in organic synthesis	Synthetic chemistry
3-Hydroxy-4-methoxybenzoic acid	-OH (3), -OCH3 (4)	Reverse substituent positions	Isolated from medicinal plants	Natural product

Physicochemical Properties

• Lipophilicity : The cyclohexyloxy group in 3-(Cyclohexyloxy)-4-hydroxybenzoic acid increases logP compared to 4-hydroxybenzoic acid, enhancing membrane permeability. Analogous compounds like t-TUCB (logP ~3.5) demonstrate higher lipophilicity due to trifluoromethoxy and ureido groups .
• Solubility : The hydroxyl group at position 4 improves aqueous solubility relative to purely lipophilic analogs (e.g., 3-(Cyclopentyloxy)-4-methoxybenzoic acid).

Enzyme Inhibition

• sEH Inhibition: Cyclohexyloxy benzoic acids like t-TUCB and t-AUCB are potent sEH inhibitors, reducing inflammation by stabilizing anti-inflammatory epoxyeicosatrienoic acids (EETs) . The target compound’s cyclohexyloxy group may confer similar binding affinity, though activity depends on additional substituents (e.g., ureido in t-TUCB).
• Cholinesterase Inhibition: Benzoic acid derivatives (e.g., 3-(β-D-glucopyranosyloxy)-4-hydroxybenzoic acid) inhibit acetylcholinesterase (AChE) in bilberry extracts . The cyclohexyloxy group’s steric bulk may hinder or enhance such activity compared to smaller substituents.

Antimicrobial Activity

• 4-Hydroxybenzoic acid exhibits antimicrobial properties in honey, attributed to its hydroxyl group . Substitution with cyclohexyloxy may alter spectrum or potency by modifying membrane interaction.

Antioxidant Capacity

• Derivatives like 3-hydroxy-4-methoxybenzoic acid (from Rhaponticum carthamoides) show antioxidant activity due to hydroxyl and methoxy groups . The target compound’s hydroxyl group at position 4 may contribute similarly, though cyclohexyloxy’s electron-donating effect could modulate reactivity.